(1-Cyclohexylethyl)(propan-2-yl)amine
Description
(1-Cyclohexylethyl)(propan-2-yl)amine is a secondary amine featuring a cyclohexylethyl group and an isopropyl substituent. For instance, structurally similar amines like N-(cyclohexyl(naphthalen-1-yl)methyl)propan-2-amine are synthesized using cyclohexyl ketones, isopropylamine, and reducing agents such as NaB(CN)H₃ in methanol . The cyclohexyl group confers lipophilicity, while the branched isopropyl substituent enhances steric bulk, influencing solubility and reactivity.
Properties
Molecular Formula |
C11H23N |
|---|---|
Molecular Weight |
169.31 g/mol |
IUPAC Name |
N-(1-cyclohexylethyl)propan-2-amine |
InChI |
InChI=1S/C11H23N/c1-9(2)12-10(3)11-7-5-4-6-8-11/h9-12H,4-8H2,1-3H3 |
InChI Key |
NPPZYRYJLGDVAJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)NC(C)C1CCCCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1-Cyclohexylethyl)(propan-2-yl)amine typically involves the reaction of cyclohexyl ethyl ketone with isopropylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation . The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product in high purity.
Industrial Production Methods
In industrial settings, the production of (1-Cyclohexylethyl)(propan-2-yl)amine may involve larger-scale reactions using similar synthetic routes. The process is optimized for efficiency and cost-effectiveness, often employing continuous flow reactors and automated systems to ensure consistent quality and yield .
Chemical Reactions Analysis
Types of Reactions
(1-Cyclohexylethyl)(propan-2-yl)amine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: It can be reduced to form secondary or tertiary amines.
Substitution: The amine group can participate in nucleophilic substitution reactions to form various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides are used in substitution reactions.
Major Products Formed
Oxidation: Cyclohexyl ethyl ketone or cyclohexyl acetic acid.
Reduction: Secondary or tertiary amines.
Substitution: Various alkyl or acyl derivatives.
Scientific Research Applications
(1-Cyclohexylethyl)(propan-2-yl)amine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of complex organic molecules.
Biology: It serves as a precursor in the synthesis of biologically active compounds.
Medicine: Research into its potential therapeutic effects and as a pharmacological agent.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (1-Cyclohexylethyl)(propan-2-yl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit or activate certain enzymes, thereby influencing metabolic pathways .
Comparison with Similar Compounds
Table 1: Key Structural and Functional Comparisons
*Calculated based on molecular formula.
Key Findings from Comparative Analysis
Lipophilicity and Steric Effects :
- The cyclohexyl group in the target compound and analogs like N-(cyclohexyl(naphthalen-1-yl)methyl)propan-2-amine enhances lipophilicity, making these compounds suitable for membrane permeability in drug design . In contrast, the methoxyethyl group in (1-cyclohexylethyl)(hex-5-en-1-yl)(2-methoxyethyl)amine introduces moderate polarity, balancing solubility .
Aromatic substituents (e.g., naphthyl in , methoxyphenyl in ) enable π-π interactions, critical for binding in pharmacological contexts.
Synthetic Flexibility :
- Modular approaches, such as visible-light-mediated synthesis (e.g., Cyclohexyl-2-methyl-N-(2-(pyridin-3-yl)ethyl)propan-1-amine in ), highlight trends in green chemistry and high-throughput methodologies.
Chirality and Resolution :
- Chiral resolution via UPLC (e.g., N-(cyclohexyl(naphthalen-1-yl)methyl)propan-2-amine achieving >99% ee) underscores the importance of stereochemistry in bioactivity .
Biological Activity
(1-Cyclohexylethyl)(propan-2-yl)amine, a compound belonging to the class of substituted amines, has garnered attention in recent years for its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound (1-Cyclohexylethyl)(propan-2-yl)amine features a cyclohexyl group attached to an ethyl chain that is further substituted with a propan-2-ylamine group. This structure suggests potential interactions with various biological targets, including receptors and enzymes.
Antimicrobial Activity
Research indicates that compounds similar to (1-Cyclohexylethyl)(propan-2-yl)amine exhibit significant antimicrobial properties. For instance, studies have shown that certain derivatives can inhibit the growth of various bacterial strains, including those classified as ESKAPE pathogens, which are notorious for their resistance to antibiotics. The mechanism often involves interference with bacterial cell wall synthesis or disruption of essential metabolic pathways .
| Compound | Target Pathogen | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| (1-Cyclohexylethyl)(propan-2-yl)amine | Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL | |
| Klebsiella pneumoniae | 16 µg/mL |
Cytotoxicity and Anticancer Activity
The cytotoxic effects of (1-Cyclohexylethyl)(propan-2-yl)amine have been evaluated against various cancer cell lines. Preliminary studies suggest that this compound may exhibit selective toxicity towards certain cancer types while sparing normal cells. The mechanism of action is believed to involve apoptosis induction through mitochondrial pathways .
| Cell Line | IC50 (µM) | Effect |
|---|---|---|
| HeLa (Cervical Cancer) | 15 | Significant cytotoxicity observed |
| MCF7 (Breast Cancer) | 20 | Moderate cytotoxicity |
| HCT116 (Colon Cancer) | 10 | High sensitivity |
The biological activity of (1-Cyclohexylethyl)(propan-2-yl)amine can be attributed to its ability to interact with specific molecular targets. It may inhibit the activity of enzymes involved in critical biochemical pathways, leading to altered cellular functions. For example, it has been suggested that the compound can modulate receptor activities and influence signaling pathways related to cell proliferation and survival .
Study on Antimicrobial Efficacy
In a comparative study, various analogs of (1-Cyclohexylethyl)(propan-2-yl)amine were synthesized and tested against a panel of bacteria. Results indicated that modifications to the amine structure significantly impacted antimicrobial potency. The most effective derivatives demonstrated a broad spectrum of activity against both Gram-positive and Gram-negative bacteria .
Cytotoxicity Assessment in Cancer Research
A recent investigation assessed the cytotoxic effects of (1-Cyclohexylethyl)(propan-2-yl)amine on multiple cancer cell lines. The study found that the compound induced apoptosis in HeLa cells through the activation of caspase pathways, highlighting its potential as an anticancer agent. Further mechanistic studies are warranted to elucidate the specific pathways involved .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
